Cas no 87828-91-9 (1,2-Benzisoxazole, 3-(2,6-dimethylphenyl)-)

• Product Name: 1,2-Benzisoxazole, 3-(2,6-dimethylphenyl)-
• CAS No: 87828-91-9
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 651929
• PubChem ID: 13127038
• Update Time: 2025-04-19

1,2-Benzisoxazole, 3-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 3-(2,6-dimethylphenyl)-
• 3-(2,6-dimethylphenyl)-1,2-benzoxazole
• 87828-91-9
• DTXSID40520156
• 3-(2,6-dimethylphenyl)benzo[d]isoxazole

• Inchi： 1S/C15H13NO/c1-10-6-5-7-11(2)14(10)15-12-8-3-4-9-13(12)17-16-15/h3-9H,1-2H3
• InChI Key： BQZDSCDXHRFDII-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C(C)=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 223.099714038g/mol
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų